![molecular formula C10H16BNO3S B7451429 3-Methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-thiazole](/img/structure/B7451429.png)
3-Methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-thiazole
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Overview
Description
3-Methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-thiazole (MTT) is a chemical compound that has gained significant attention in the scientific community for its various applications. MTT is a yellow-colored compound that is soluble in organic solvents. It is widely used in biochemical research as a reagent for the detection of cell viability and proliferation.
Scientific Research Applications
3-Methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-thiazole is widely used in scientific research as a reagent for the detection of cell viability and proliferation. It is used in assays such as the this compound assay, which is a colorimetric assay that measures the metabolic activity of cells. The assay is based on the reduction of this compound by mitochondrial dehydrogenases in viable cells, producing a purple formazan dye that can be quantified spectrophotometrically. This compound is also used in assays such as the cell proliferation assay, the cytotoxicity assay, and the apoptosis assay.
Mechanism of Action
The mechanism of action of 3-Methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-thiazole is based on its reduction by mitochondrial dehydrogenases in viable cells. The reduction of this compound produces a purple formazan dye that can be quantified spectrophotometrically. The amount of formazan dye produced is directly proportional to the metabolic activity of the cells. Therefore, this compound is used as an indicator of cell viability and proliferation.
Biochemical and Physiological Effects:
This compound is a non-toxic compound that does not affect the biochemical or physiological processes of cells. It is a useful reagent for the detection of cell viability and proliferation because it does not interfere with the metabolic activity of the cells.
Advantages and Limitations for Lab Experiments
The advantages of using 3-Methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-thiazole in lab experiments are that it is a non-toxic compound that does not interfere with the metabolic activity of cells. It is also a cost-effective reagent that produces reliable and reproducible results. The limitations of using this compound are that it is not suitable for the detection of cell death or apoptosis. It is also not suitable for the detection of cells that do not have mitochondrial dehydrogenases.
Future Directions
There are several future directions for the use of 3-Methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-thiazole in scientific research. One future direction is the development of new assays that use this compound as a reagent. Another future direction is the development of new compounds that can be used in conjunction with this compound to detect specific cellular processes. Additionally, the use of this compound in drug discovery and development is an area of active research.
Synthesis Methods
3-Methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-thiazole can be synthesized by reacting 3-methoxy-1,2-thiazole with tetramethyl-1,3,2-dioxaborolane in the presence of a catalyst. The reaction is carried out in an organic solvent such as toluene or dichloromethane. The product is obtained by filtration and recrystallization.
Properties
IUPAC Name |
3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16BNO3S/c1-9(2)10(3,4)15-11(14-9)7-6-8(13-5)12-16-7/h6H,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVPZKUPTMKUMIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=NS2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16BNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.